Cas no 91642-71-6 (1,3-Benzenedicarboxylicacid, 5-[(butylamino)sulfonyl]-)

• Product Name: 1,3-Benzenedicarboxylicacid, 5-[(butylamino)sulfonyl]-
• CAS No: 91642-71-6
• MF: C₁₂H₁₅NO₆S
• MW: 301.31560254097
• CID: 817256
• PubChem ID: 257555
• Update Time: 2025-04-19

1,3-Benzenedicarboxylicacid, 5-[(butylamino)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylicacid, 5-[(butylamino)sulfonyl]-
• 5-(butylsulfamoyl)benzene-1,3-dicarboxylic acid
• DTXSID20292809
• NSC-85662
• NSC85662
• 91642-71-6

• Inchi： 1S/C12H15NO6S/c1-2-3-4-13-20(18,19)10-6-8(11(14)15)5-9(7-10)12(16)17/h5-7,13H,2-4H2,1H3,(H,14,15)(H,16,17)
• InChI Key： PSUXUHBQSMBANN-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)O)C=C(C(=O)O)C=1)(NCCCC)(=O)=O

Computed Properties

• Exact Mass: 301.062
• Monoisotopic Mass: 301.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.404
• Boiling Point: 562.3°Cat760mmHg
• Flash Point: 293.9°C
• Refractive Index: 1.568
• PSA: 129.15000
• LogP: 2.63310